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Compound of Interest

Compound Name: Carbon disulfide

Cat. No.: B031411 Get Quote

For researchers, scientists, and drug development professionals, the safe handling of

hazardous chemicals is paramount. This guide provides essential, immediate safety and

logistical information for the use of carbon disulfide, a highly flammable and toxic solvent.

Adherence to these procedures is critical for ensuring a safe laboratory environment.

Personal Protective Equipment (PPE)
When handling carbon disulfide, a comprehensive array of personal protective equipment is

mandatory to prevent exposure through inhalation, skin contact, or eye contact.[1][2] Vapors

can be ignited by contact with ordinary light bulbs, so stringent precautions are necessary.[2]

Summary of Required PPE:
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PPE Category Specification Rationale

Respiratory Protection

A NIOSH-approved supplied-

air respirator with a full

facepiece is recommended,

especially where exposure

limits may be exceeded or

ventilation is insufficient.[1][3]

For concentrations up to 500

ppm, a supplied-air respirator

operated in a pressure-

demand mode is appropriate.

[2]

Carbon disulfide is harmful if

inhaled and can cause severe

damage to the central and

peripheral nervous systems.[2]

[4]

Hand Protection

Wear protective gloves made

of materials resistant to carbon

disulfide, such as Polyvinyl

Alcohol (PVA) or

SilverShield®/4H®.[3][5] Nitrile

gloves may also be suitable.[5]

Always inspect gloves for

integrity before use.[6]

Prevents skin absorption,

which can be harmful, and

protects against irritation,

dermatitis, and burns.[2][7]

Eye and Face Protection

Chemical safety goggles and a

face shield are required to

protect against splashes and

vapors.[1][6]

Carbon disulfide can cause

serious eye irritation.[4][6]

Protective Clothing

Wear flame-retardant and

chemically resistant clothing.[1]

[8] A lab coat or coveralls

should be worn.[3]

Contaminated clothing should

be removed immediately.[4][9]

Protects the skin from contact

and prevents the spread of

contamination.[4] Flammable

nature of carbon disulfide

necessitates flame-retardant

clothing.[1]

Footwear

Closed-toe shoes should be

worn. Contaminated shoes

should be destroyed.[7]

Protects feet from spills.
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Handling and Storage Protocols
All operations involving carbon disulfide must be conducted in a certified chemical fume hood

with an adequate face velocity.[5] The work area should be well-ventilated, and explosion-proof

equipment must be used.[1][7]

Key Handling and Storage Procedures:

Grounding: All containers and equipment must be properly grounded and bonded to prevent

static discharge, which can ignite the flammable vapors.[1][3]

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces.[3][8] Do not

smoke in the vicinity.[8]

Storage: Store in a cool, dry, well-ventilated area away from direct sunlight and incompatible

materials such as strong oxidizers, azides, and chemically active metals.[1][3] Containers

should be tightly closed and stored upright to prevent leakage.[5][6]

Tools: Use only non-sparking tools when opening or closing containers.[1][3]

Emergency and Disposal Plans
In the event of a spill or exposure, immediate and decisive action is critical.

Spill Response:

Evacuate: Immediately evacuate all non-essential personnel from the area.[1][3]

Ventilate: Ensure the area is well-ventilated.[1]

Contain: For small spills, absorb the liquid with non-combustible materials like vermiculite,

sand, or earth.[3][9]

Collect: Use clean, non-sparking tools to collect the absorbed material and place it in a

sealed container for disposal.[9]

Decontaminate: Wash the spill area thoroughly.
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Exposure Response:

Inhalation: Move the individual to fresh air immediately. If breathing has stopped, provide

artificial respiration. Seek immediate medical attention.[5][7]

Skin Contact: Remove contaminated clothing immediately and flush the affected skin with

plenty of water for at least 15 minutes.[7][9] Seek medical attention.[7]

Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes,

lifting the upper and lower eyelids.[4][9] Seek immediate medical attention.[7]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.

Seek immediate medical attention.[5]

Disposal Plan: Carbon disulfide and any contaminated materials are considered hazardous

waste and must be disposed of according to federal, state, and local regulations.[3][5] Pure

liquid can be absorbed on vermiculite, sand, or ashes, covered with water, and then transferred

in buckets to an open area for evaporation or recovery by distillation.[8] Do not wash into the

sewer system.[3]

Carbon Disulfide Spill Response Workflow
The following diagram outlines the step-by-step procedure for responding to a carbon
disulfide spill.
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Carbon Disulfide Spill Occurs

Evacuate Area

Don Appropriate PPE

Ensure Adequate Ventilation

Contain Spill with Absorbent Material

Collect Absorbed Material
(Use Non-Sparking Tools)

Dispose of as Hazardous Waste

Decontaminate Spill Area

Report Incident

Click to download full resolution via product page

Caption: Workflow for Carbon Disulfide Spill Response.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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